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Compound of Interest

Compound Name: alpha-Fenchol

Cat. No.: B1199718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to α-Fenchol in Fragrance
Alpha-Fenchol is a monoterpenoid alcohol that is a significant component in the fragrance

industry, valued for its characteristic aroma profile. It exists as different isomers, primarily (+)-α-

Fenchol and (-)-α-Fenchol, each contributing unique scent nuances. Its fresh, camphoraceous,

and woody notes make it a versatile ingredient in a wide array of fragrance applications, from

fine perfumes to personal care and household products. Beyond its scent, α-Fenchol's stability

and blending capabilities are key to its utility.

Physicochemical and Olfactory Properties of α-
Fenchol
A comprehensive understanding of α-Fenchol's properties is crucial for its effective application

in fragrance formulations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1199718?utm_src=pdf-interest
https://www.benchchem.com/product/b1199718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

Appearance
Colorless to pale yellow liquid

or crystalline solid
[1]

Boiling Point 201-203°C [1]

Flash Point 73.89 °C (Closed Cup) [2]

Vapor Pressure
0.069 mmHg @ 25°C

(estimated)
[2]

Solubility
Soluble in alcohol; Insoluble in

water
[1][2]

Odor Type

Camphoraceous, woody,

earthy, with pine and lemon

nuances

[2]

Odor Strength Medium [2]

Substantivity on blotter Approximately 12 hours [2]

Isomer-Specific Scent Profiles:

Isomer Scent Description

(+)-α-Fenchol Fresh, woody, and slightly floral aroma.[1]

(-)-α-Fenchol

Earthy, woody, clean, cooling, camphoraceous,

with piney, eucalyptus, green, herbal, and minty

nuances.[3]

Applications in Fragrance Compositions
Alpha-Fenchol is utilized in various fragrance applications for its unique scent profile and

functional properties.
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Application Function & Notes
Recommended Usage
Levels

Fine Fragrances

Lends a fresh, woody, and

camphoraceous character.

Blends well with citrus

(especially lemon and lime),

herbal, and floral notes to

provide lift and diffusion.

Up to 8% in the fragrance

concentrate.[3]

Personal Care Products

(Lotions, Soaps, Shampoos)

Provides a clean and

refreshing scent. Good stability

in many toiletry applications.[2]

Varies by product type,

typically in the lower range of

fragrance concentration.

Household Products

(Detergents, Fabric Softeners)

Contributes to a fresh and

clean aroma. Good stability in

liquid detergents, fabric

softeners, and soaps.[2]

Formulation dependent.

Air Care (Candles, Air

Fresheners)

Imparts a natural, outdoor-like

freshness.

As needed to achieve desired

scent profile.

Experimental Protocols
The following are detailed protocols for the sensory and analytical evaluation of α-Fenchol in

fragrance applications.

Sensory Evaluation: Odor Threshold Determination via
Triangle Test
This protocol outlines the determination of the odor detection threshold of α-Fenchol in a

neutral solvent using the triangle test methodology.[4][5][6]

Objective: To determine the lowest concentration of α-Fenchol that can be reliably detected by

a sensory panel.

Materials:
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α-Fenchol (high purity)

Odorless solvent (e.g., dipropylene glycol or ethanol)

Glass vials with PTFE-lined caps

Graduated pipettes

Odor-free smelling strips

Sensory evaluation booths with controlled ventilation and lighting

Procedure:

Panelist Selection: Recruit a panel of at least 15-20 individuals screened for their olfactory

acuity.

Sample Preparation:

Prepare a stock solution of α-Fenchol in the chosen solvent (e.g., 1% w/w).

Create a series of dilutions from the stock solution in logarithmic steps (e.g., 0.1%, 0.01%,

0.001%, etc.).

Triangle Test Setup:

For each concentration level, present three samples to each panelist: two will be the blank

solvent, and one will contain the α-Fenchol dilution.

The position of the odd sample should be randomized for each panelist and each

concentration.

Dip smelling strips into each vial for a standardized amount of time (e.g., 2 seconds) and

present them to the panelists.

Evaluation:
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Panelists are instructed to smell each of the three strips and identify the one that smells

different.

A forced-choice method is used; panelists must choose one strip.

Data Analysis:

Record the number of correct identifications at each concentration level.

The detection threshold is typically defined as the concentration at which 50% of the panel

can correctly identify the odd sample above chance (which is 33.3% for a triangle test).

Statistical analysis (e.g., using binomial distribution) should be used to determine the

significance of the results.
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Workflow for Odor Threshold Determination

Panelist Screening & Selection

Preparation of α-Fenchol Dilutions

Triangle Test Presentation
(2 Blanks, 1 Sample)

Panelist Evaluation
(Forced Choice)

Data Collection & Statistical Analysis

Determination of Odor Threshold

Click to download full resolution via product page

Caption: Workflow for Odor Threshold Determination.

Analytical Evaluation: Stability in a Consumer Product
Base (Lotion)
This protocol describes a method for assessing the stability of α-Fenchol in a lotion base over

time using headspace gas chromatography-mass spectrometry (HS-GC-MS).[7][8]

Objective: To quantify the concentration of α-Fenchol in the headspace above a lotion sample

at various time points under accelerated aging conditions.
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Materials:

α-Fenchol

Unfragranced lotion base

Glass headspace vials (e.g., 20 mL) with magnetic crimp caps and PTFE/silicone septa

Incubator or oven capable of maintaining 40°C

Headspace autosampler

Gas chromatograph coupled with a mass spectrometer (GC-MS)

SPME fiber (e.g., PDMS/DVB) for headspace extraction (optional, if direct headspace is not

used)

Procedure:

Sample Preparation:

Accurately weigh a known amount of α-Fenchol and thoroughly mix it into a known weight

of the unfragranced lotion base to achieve a target concentration (e.g., 0.5% w/w).

Accurately weigh a consistent amount of the fragranced lotion (e.g., 1.0 g) into each

headspace vial.

Prepare multiple vials for each time point to be tested.

Seal the vials with crimp caps.

Accelerated Aging:

Place the prepared vials in an incubator at a constant temperature (e.g., 40°C).

Remove a set of vials for analysis at predetermined time intervals (e.g., 0, 1, 2, 4, 8, and

12 weeks).

HS-GC-MS Analysis:
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Headspace Incubation: Equilibrate the vial at a specific temperature (e.g., 80°C) for a set

time (e.g., 15 minutes) in the headspace autosampler.

Injection: Automatically inject a known volume of the headspace gas into the GC.

GC Separation:

Column: Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Oven Program: Start at a low temperature (e.g., 50°C), hold for 1-2 minutes, then ramp

at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 250°C) and hold.

Carrier Gas: Helium at a constant flow rate.

MS Detection:

Operate the mass spectrometer in scan mode to identify α-Fenchol and any potential

degradation products.

Use selected ion monitoring (SIM) mode for accurate quantification of the α-Fenchol

peak.

Data Analysis:

Integrate the peak area of α-Fenchol at each time point.

Create a stability curve by plotting the peak area (or concentration, if calibrated) of α-

Fenchol against time.

Assess the percentage loss of α-Fenchol over the study period.
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Workflow for α-Fenchol Stability Testing in Lotion

Preparation of Fragranced Lotion

Aliquot into Headspace Vials

Accelerated Aging (e.g., 40°C)

Sampling at Time Intervals

HS-GC-MS Analysis

Quantification of α-Fenchol

Stability Assessment
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Caption: Workflow for α-Fenchol Stability Testing.

Olfactory Signaling Pathway
The perception of α-Fenchol, like other odorants, is initiated by its interaction with olfactory

receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. While

the specific OR that binds to α-Fenchol has not been definitively identified, the general
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signaling cascade is well-understood. It is likely that the camphoraceous scent of α-Fenchol is

recognized by a combination of ORs rather than a single specific receptor.[9]

Generalized Olfactory Signaling Pathway for α-Fenchol

Olfactory Sensory Neuron

α-Fenchol (Odorant)

Olfactory Receptor (OR)
(G-protein coupled receptor)

Binding

G-protein (Gαolf) Activation

Adenylate Cyclase III Activation

ATP to cAMP Conversion

cAMP-gated Ion Channel Opening

Ca²⁺ and Na⁺ Influx

Membrane Depolarization

Action Potential Generation

Signal Transmission to Olfactory Bulb
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Caption: Generalized Olfactory Signaling Pathway.

This diagram illustrates a plausible pathway for the perception of α-Fenchol. The binding of α-

Fenchol to an olfactory receptor initiates a cascade that results in the generation of an

electrical signal, which is then transmitted to the brain for processing.

Conclusion
Alpha-Fenchol is a valuable and versatile ingredient in the fragrance industry. Its distinct scent

profile, good stability, and compatibility with other fragrance materials ensure its continued use

in a wide range of scented products. The application notes and protocols provided here offer a

framework for the systematic evaluation and utilization of α-Fenchol, enabling researchers and

perfumers to optimize its performance in fragrance creations. Further research into the specific

olfactory receptors that bind to α-Fenchol could provide deeper insights into the molecular

basis of its unique aroma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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